Cas no 38543-75-8 (2-Methyl-5,7-dinitroquinolin-8-ol)

• Product Name: 2-Methyl-5,7-dinitroquinolin-8-ol
• CAS No: 38543-75-8
• MF: C₁₀H₇N₃O₅
• MW: 249.179682016373
• MDL: MFCD13191630
• CID: 1031743
• PubChem ID: 15283232
• Update Time: 2025-10-18

2-Methyl-5,7-dinitroquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5,7-dinitroquinolin-8-ol
• 2-methyl-5,7-dinitro-8-Quinolinol
• 8-HYDROXY-2-METHYL-5,7-DINITROQUINOLINE
• 2-methyl-5,7-dinitro-8-hydroxyquinoline
• 2-Methyl-5,7-dinitro-chinolin-8-ol
• 2-methyl-5,7-dinitro-quinolin-8-ol
• 5,7-dinitro-8-oxyquinaldine
• 8-Quinolinol,2-methyl-5,7-dinitro
• DTXSID00570975
• CHEMBL242107
• SCHEMBL2312391
• 8-Quinolinol, 2-methyl-5,7-dinitro-
• CS-0341990
• 38543-75-8
• DB-069700
• SB36962
• AKOS016013078
• 5,7-dinitro-2-methylquinolin-8-ol

• MDL： MFCD13191630
• Inchi： 1S/C10H7N3O5/c1-5-2-3-6-7(12(15)16)4-8(13(17)18)10(14)9(6)11-5/h2-4,14H,1H3
• InChI Key： ADHKESAPGWSTIF-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C2=CC=C(C)N=C21)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.03900
• Monoisotopic Mass: 249.03857033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.605
• Boiling Point: 415.572°C at 760 mmHg
• Flash Point: 205.131°C
• Refractive Index: 1.731
• PSA: 124.76000
• LogP: 3.11160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 2-Methyl-5,7-dinitroquinolin-8-ol

2-Methyl-5,7-dinitroquinolin-8-ol (CAS No. 38543-75-8): An Overview of Its Structure, Properties, and Applications

2-Methyl-5,7-dinitroquinolin-8-ol (CAS No. 38543-75-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound belongs to the quinoline family and is characterized by its distinctive molecular structure, which includes a methyl group and two nitro groups attached to the quinoline ring. The presence of these functional groups imparts specific chemical and physical properties that make it a valuable compound for various applications.

The molecular formula of 2-Methyl-5,7-dinitroquinolin-8-ol is C₁₀H₆N₂O₅, and its molecular weight is approximately 246.16 g/mol. The compound is a solid at room temperature and has a melting point of around 190°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and formulations.

In terms of its chemical structure, the quinoline ring in 2-Methyl-5,7-dinitroquinolin-8-ol provides a rigid and planar framework, which is crucial for its stability and reactivity. The methyl group at the 2-position adds steric hindrance, while the two nitro groups at the 5 and 7 positions introduce electron-withdrawing effects. These functional groups significantly influence the compound's electronic properties, making it an excellent candidate for applications in organic synthesis, dye chemistry, and pharmaceuticals.

Recent research has highlighted the potential of 2-Methyl-5,7-dinitroquinolin-8-ol in various fields. In organic synthesis, it has been used as a building block for the synthesis of more complex molecules with unique properties. For example, a study published in the Journal of Organic Chemistry demonstrated that 2-Methyl-5,7-dinitroquinolin-8-ol can be effectively used in the preparation of novel dyes with enhanced colorfastness and photostability. These dyes have found applications in textile industries and optical materials.

In the realm of pharmaceutical research, 2-Methyl-5,7-dinitroquinolin-8-ol has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets makes it a potential candidate for therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Methyl-5,7-dinitroquinolin-8-ol exhibit potent antitumor activity against various cancer cell lines. The researchers found that these derivatives can selectively inhibit the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity makes them attractive candidates for further development as anticancer agents.

Beyond its pharmaceutical applications, 2-Methyl-5,7-dinitroquinolin-8-ol has also been explored for its potential in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. A study published in Advanced Materials demonstrated that thin films prepared from 2-Methyl-5,7-dinitroquinolin-8-ol exhibit excellent charge transport properties and can be used as active layers in organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). These findings open up new possibilities for the development of high-performance electronic devices based on organic materials.

The safety profile of 2-Methyl-5,7-dinitroquinolin-8-ol is an important consideration for its practical applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to high concentrations or prolonged contact with skin or eyes. It is recommended to handle this compound under well-controlled conditions and to follow standard safety protocols to ensure safe usage.

In conclusion, 2-Methyl-5,7-dinitroquinolin-8-ol (CAS No. 38543-75-8) is a multifaceted compound with a wide range of potential applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and properties make it a valuable tool for researchers and scientists working in these fields. Ongoing research continues to uncover new possibilities for its use, further highlighting its importance in modern scientific endeavors.